5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride

• Molecular Formula: C8H16Cl2F2N2
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 5,5-difluoro-2-methyl-2,7-diazaspiro[3.5]nonane;dihydrochloride
• InChI: InChI=1S/C8H14F2N2.2ClH/c1-12-5-7(6-12)2-3-11-4-8(7,9)10;;/h11H,2-6H2,1H3;2*1H
• InChI Key: FPUPAUITJFKIGW-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(C1)CCNCC2(F)F.Cl.Cl

Description

5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride is a chemical compound with the molecular formula C8H16Cl2F2N2. It is a spirocyclic compound containing both fluorine and nitrogen atoms, which contribute to its unique chemical properties. This compound is often used as a building block in organic synthesis and has various applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2,7-diazaspiro[3.5]nonane with fluorinating agents to introduce the fluorine atoms at the 5,5-positions. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile and may require the presence of catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and efficiency. The process may include steps such as purification through crystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoro ketones, while reduction may produce difluoro alcohols .

Scientific Research Applications

5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride involves its interaction with specific molecular targets. The fluorine atoms in the compound can form strong interactions with biological molecules, potentially inhibiting enzymes or disrupting cellular processes. The nitrogen atoms in the spirocyclic structure may also play a role in binding to receptors or other proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 5,5-difluoro-, 1,1-dimethylethyl ester
• tert-butyl 5,5-difluoro-2,7-diazaspiro[3.5]nonane-2-carboxylate
• 2,7-Diazaspiro[3.5]nonane, 5,5-difluoro-7-methyl-

Uniqueness

5,5-Difluoro-2-methyl-2,7-diazaspiro[3.5]nonane dihydrochloride is unique due to its specific substitution pattern and the presence of both fluorine and nitrogen atoms in a spirocyclic structure. This combination of features imparts distinct chemical and biological properties, making it valuable for various research applications .